Cas no 79616-02-7 (Bicyclo[3.1.0]hexan-3-ol, 6,6-dimethyl-)
![Bicyclo[3.1.0]hexan-3-ol, 6,6-dimethyl- structure](https://ossimg.kuujia.com/scimg/80000/79616-02-7x500.png)
79616-02-7 structure
Product Name:Bicyclo[3.1.0]hexan-3-ol, 6,6-dimethyl-
CAS No:79616-02-7
MF:C8H14O
MW:126.196162700653
CID:1797922
PubChem ID:14138959
Update Time:2025-04-21
Bicyclo[3.1.0]hexan-3-ol, 6,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[3.1.0]hexan-3-ol, 6,6-dimethyl-
- 6,6-dimethyl-Bicyclo[3.1.0]hexan-3-ol
- AKOS023400573
- 79616-02-7
- SCHEMBL17609957
- (1R,3R,5S)-6,6-Dimethylbicyclo[3.1.0]hexan-3-ol
- DA-36720
- SY127435
- MFCD28991754
- 6,6-dimethylbicyclo[3.1.0]hexan-3-ol
-
- Inchi： 1S/C8H14O/c1-8(2)6-3-5(9)4-7(6)8/h5-7,9H,3-4H2,1-2H3
- InChI Key： HUADUHNYPJBEBQ-UHFFFAOYSA-N
- SMILES： OC1CC2C(C)(C)C2C1
Computed Properties
- Exact Mass: 126.104465066g/mol
- Monoisotopic Mass: 126.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 20.2Ų
Bicyclo[3.1.0]hexan-3-ol, 6,6-dimethyl- Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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